2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid
Catalog No.
S6699138
CAS No.
1261938-11-7
M.F
C20H15FO3
M. Wt
322.3 g/mol
Availability
In Stock
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CAS Number
1261938-11-7
Product Name
2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid
IUPAC Name
2-fluoro-6-(2-phenylmethoxyphenyl)benzoic acid
Molecular Formula
C20H15FO3
Molecular Weight
322.3 g/mol
InChI
InChI=1S/C20H15FO3/c21-17-11-6-10-16(19(17)20(22)23)15-9-4-5-12-18(15)24-13-14-7-2-1-3-8-14/h1-12H,13H2,(H,22,23)
InChI Key
ULOFSBRBINSYNN-UHFFFAOYSA-N
SMILES
C1=CC=C(C=C1)COC2=CC=CC=C2C3=C(C(=CC=C3)F)C(=O)O
Canonical SMILES
C1=CC=C(C=C1)COC2=CC=CC=C2C3=C(C(=CC=C3)F)C(=O)O
The exact mass of the compound 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% is 322.10052250 g/mol and the complexity rating of the compound is 408. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
XLogP3
4.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
322.10052250 g/mol
Monoisotopic Mass
322.10052250 g/mol
Heavy Atom Count
24
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